(4-Bromo-2,6-dimethylphenoxy)(tert-butyl)dimethylsilane

• CAS No.: 139229-99-5
• Molecular Formula: C14H23BrOSi
• Molecular Weight: 315.32 g/mol
• IUPAC Name: (4-bromo-2,6-dimethylphenoxy)-tert-butyl-dimethylsilane
• InChI: InChI=1S/C14H23BrOSi/c1-10-8-12(15)9-11(2)13(10)16-17(6,7)14(3,4)5/h8-9H,1-7H3
• InChI Key: GASZMAQKCBQIQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O[Si](C)(C)C(C)(C)C)C)Br

Description

(4-Bromo-2,6-dimethylphenoxy)(tert-butyl)dimethylsilane is a useful research compound. Its molecular formula is C14H23BrOSi and its molecular weight is 315.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 4-bromo-2,6-dimethylphenol (30.16 g, 150 mmol) and imidazole (26.6 g, 390 mmol) in CH2Cl2. Added t-butyldimethylchlorosilane (36.17 g, 240 mmol) and stirred mechanically for 3 h. The solids were vacuum filtered and the filtrate concentrated. Suspended the resulting residue in water and extracted with ethyl acetate (2×150 mL). The combined organic portions were washed with water (150 mL) and brine (150 mL) and then dried (Na2SO4), filtered and concentrated in vacuo to give a light brown oil. Purify on a Waters Prep 2000 LC (hexanes) to give 40.96 g of the title compound as a clear liquid. 1H NMR(CDCl3): δ6.91 (s, 2H), 2.00 (s, 6H), 0.86 (s, 9H), 0.01 (s, 6H).